Cas no 25518-46-1 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt, (S)- (9CI))
25518-46-1 structure
Product Name:1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt, (S)- (9CI)
CAS No:25518-46-1
MF:C11H21NO4
MW:231.28874373436
CID:270128
PubChem ID:213114
Update Time:2025-04-19
1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt, (S)- (9CI)
- Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, hydroxide, inner salt, butyrate, D-
- SCHEMBL288391
- l-butyrylcarnitine
- DTXSID60948419
- n-Butyryl-D(+)-carnitin [German]
- 25518-46-1
- n-Butyryl-D(+)-carnitin
- D-(3-Carboxy-2-hydroxypropyl)trimethylammonium hydroxide inner salt butyrate
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- Inchi: 1S/C11H21NO4/c1-5-6-11(15)16-9(7-10(13)14)8-12(2,3)4/h9H,5-8H2,1-4H3/t9-/m0/s1
- InChI Key: QWYFHHGCZUCMBN-VIFPVBQESA-N
- SMILES: O(C(CCC)=O)[C@@H](CC(=O)[O-])C[N+](C)(C)C
Computed Properties
- Exact Mass: 231.14713
- Monoisotopic Mass: 231.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 66.43
1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(1-oxobutoxy)-, inner salt, (S)- (9CI) Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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